Cas no 59287-42-2 (2-amino-3-3-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 2-amino-3-3-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 59287-42-2
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6479439
• PubChem ID: 18387946
• Update Time: 2025-10-08

2-amino-3-3-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-3-(trifluoromethyl)phenylpropan-1-ol
• 2-AMINO-3-[3-(TRIFLUOROMETHYL)PHENYL]PROPAN-1-OL
• SCHEMBL3164040
• AB89466
• b-Amino-3-(trifluoromethyl)benzenepropanol
• C78046
• ZAVKZFYOETWTIT-UHFFFAOYSA-N
• 59287-42-2
• 21176-61-4
• AKOS013898157
• EN300-1930814

• Inchi： 1S/C10H12F3NO/c11-10(12,13)8-3-1-2-7(4-8)5-9(14)6-15/h1-4,9,15H,5-6,14H2
• InChI Key： ZAVKZFYOETWTIT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(CO)N)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-3-(trifluoromethyl)phenylpropan-1-ol

2-Amino-3-(3-Trifluoromethyl)Phenylpropan-1-Ol: A Comprehensive Overview

2-Amino-3-(3-Trifluoromethyl)Phenylpropan-1-Ol is a compound with the CAS number 59287-42-2, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a trifluoromethyl-substituted phenyl ring, and a hydroxyl group in a propanol backbone. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery, materials science, and biochemistry.

The trifluoromethyl group attached to the phenyl ring is a key feature of this compound. This substituent not only enhances the stability of the aromatic ring but also imparts unique electronic properties. Recent studies have shown that such fluorinated aromatic compounds exhibit enhanced bioavailability and metabolic stability, making them promising candidates for drug development. For instance, researchers have explored the use of 2-amino-3-(3-trifluoromethyl)phenylpropan-1-ol in designing novel kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

The amino group in this molecule plays a crucial role in its reactivity and functionality. It can act as a nucleophile in various organic reactions, enabling the synthesis of more complex molecules. Additionally, the hydroxyl group provides opportunities for further functionalization, such as esterification or etherification, which can be tailored to specific applications. Recent advancements in asymmetric synthesis have allowed for the enantioselective preparation of this compound, opening new avenues for its use in chiral catalysis and enantiomerically pure drug intermediates.

From a synthetic perspective, 2-amino-3-(3-trifluoromethyl)phenylpropan-1-ol can be synthesized through a variety of routes. One common approach involves the Friedel-Crafts alkylation of fluorobenzene derivatives followed by aminoalkylation and hydroxylation steps. However, recent research has focused on developing more efficient and environmentally friendly methods, such as microwave-assisted synthesis or enzymatic catalysis. These methods not only improve yield and selectivity but also reduce the environmental footprint of the production process.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated as a lead compound for developing anti-inflammatory agents due to its ability to modulate key inflammatory pathways. In materials science, its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Furthermore, its chiral nature makes it valuable in asymmetric catalysis, where it can serve as a chiral auxiliary or ligand.

Recent studies have also explored the biological activity of 2-amino-3-(3-trifluoromethyl)phenylpropan-1-ol in depth. For example, researchers have reported its ability to inhibit certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The trifluoromethyl group has been found to enhance brain penetration and reduce off-target effects, making it an attractive candidate for central nervous system (CNS) drug development.

In conclusion, 2-amino-3-(3-trifluoromethyl)phenylpropan-1-ol is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry and pharmacology. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.